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Compound of Interest

Compound Name: Ethyl Nonanoate

Cat. No.: B092252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl nonanoate, a fatty acid ethyl ester also known as ethyl pelargonate, is a colorless liquid

with a fruity, wine-like odor. It occurs naturally in various fruits, alcoholic beverages, and other

food products.[1][2] In industrial applications, it serves as a flavoring agent and fragrance

ingredient.[2][3] This technical guide provides an in-depth analysis of the safety and toxicity of

ethyl nonanoate, drawing from a comprehensive review of available literature and regulatory

assessments. All quantitative data are summarized in structured tables, and key experimental

methodologies are detailed to support further research and safety evaluations.

Toxicological Data Summary
The toxicological profile of ethyl nonanoate has been evaluated through a combination of

direct studies and read-across approaches from structurally similar compounds. The following

tables present a summary of the key quantitative toxicity data.

Acute Toxicity
Ethyl nonanoate exhibits very low acute systemic toxicity via oral and dermal routes.
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Route of
Administration

Species LD50 Reference

Oral Rat >20,000 mg/kg bw[4] [4]

Oral Rat >43,000 mg/kg [5][6]

Oral Guinea Pig 24,000 mg/kg [6]

Dermal Rabbit >5,000 mg/kg bw [4]

Irritation and Sensitization
The potential for ethyl nonanoate to cause skin and eye irritation, as well as skin sensitization,

has been investigated in both animal and human studies.

Endpoint Species Observation Reference

Skin Irritation Rabbit

Moderate irritation

with 100% ethyl

nonanoate for 24

hours.[4]

[4]

Skin Irritation Human
No irritation with up to

20% for 24 hours.[4]
[4]

Eye Irritation -
Causes serious eye

irritation.[7]
[7]

Skin Sensitization Human

No sensitization

observed at 12% in a

maximization test.[4]

[6]

[4]

Skin Sensitization -

Considered a skin

sensitizer with a No

Expected

Sensitization Induction

Level (NESIL) of 4700

µg/cm².[4][8]

[4][8]
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Repeated Dose and Reproductive Toxicity
Due to a lack of specific long-term toxicity data for ethyl nonanoate, read-across data from the

structurally similar compound ethyl hexanoate has been utilized to establish a reference dose.

Endpoint Study Type Species NOAEL Reference

Repeated Dose

Toxicity

Combined

Repeated Dose

and

Reproductive/De

velopmental

Toxicity

Screening

(Read-across

from Ethyl

Hexanoate)

Rat

1000 mg/kg

bw/day

(Systemic)

[4]

Reproductive/De

velopmental

Toxicity

Combined

Repeated Dose

and

Reproductive/De

velopmental

Toxicity

Screening

(Read-across

from Ethyl

Hexanoate)

Rat
1000 mg/kg

bw/day
[4]

Based on the NOAEL from the read-across study, an oral reference dose (RfD) of 3.33 mg/kg

bw/day has been derived for ethyl nonanoate.[4]

Genotoxicity and Carcinogenicity
Current data, including both direct assessment and read-across studies, indicate that ethyl
nonanoate does not pose a genotoxic risk.
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Assay Result Reference

BlueScreen Assay
Negative for cytotoxicity and

genotoxicity.[8]
[8]

Bacterial Reverse Mutation

Assay (Ames Test) (Read-

across from Ethyl Hexanoate)

Non-mutagenic.[8] [8]

In Vitro Micronucleus Test

(Read-across from Ethyl

Hexanoate)

Non-clastogenic.[8] [8]

No specific carcinogenicity studies have been identified for ethyl nonanoate. However, based

on the lack of genotoxic potential and the expected metabolic pathway, it is not anticipated to

be carcinogenic.

Experimental Protocols
Detailed methodologies for key toxicological studies are crucial for the interpretation and

application of the resulting data.

Acute Oral Toxicity in Rats
Guideline: Similar to OECD Guideline 401.

Test Substance: Ethyl nonanoate.

Species: Rat.

Administration: Oral gavage.

Dosage: A single dose exceeding 20,000 mg/kg body weight.[4]

Observations: Animals were observed for clinical signs of toxicity and mortality for a period of

14 days. A gross necropsy was performed at the end of the study.

Skin Irritation in Rabbits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/123-29-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/123-29-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/123-29-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/123-29-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/123-29-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/123-29-5.pdf
https://www.benchchem.com/product/b092252?utm_src=pdf-body
https://www.benchchem.com/product/b092252?utm_src=pdf-body
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=Zwz9ZT0qM2Iuhse0bUYWrw%3D%3D&posionId=A4055
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Guideline: Based on principles of OECD Guideline 404.

Test Substance: 100% Ethyl nonanoate.[4]

Species: Rabbit.

Procedure: A 0.5 mL aliquot of the test substance was applied to a shaved area of the back

under a semi-occlusive patch for 24 hours.[4]

Observations: The application site was evaluated for erythema and edema at specified

intervals after patch removal.

Human Maximization Test
Guideline: Based on the principles of the Human Repeat Insult Patch Test (HRIPT).

Test Substance: 12% ethyl nonanoate in petrolatum.[4]

Subjects: 25 human volunteers.[4]

Procedure: The test involves a two-phase process: an induction phase with repeated patch

applications to the same site, followed by a challenge phase where a patch is applied to a

new site.

Observations: The challenge patch site was evaluated for signs of sensitization (e.g.,

erythema, edema, papules).

Combined Repeated Dose and
Reproductive/Developmental Toxicity Screening (Read-
across from Ethyl Hexanoate)

Guideline: OECD Guideline 422.

Test Substance: Ethyl hexanoate.

Species: Rat.

Administration: Oral gavage.
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Dosage Levels: Up to 1000 mg/kg bw/day.[4]

Duration: Males were dosed for a period before mating, during mating, and until termination.

Females were dosed throughout mating, gestation, and lactation.

Endpoints Evaluated:

Systemic Toxicity: Clinical signs, body weight, food consumption, hematology, clinical

chemistry, organ weights, and histopathology.

Reproductive Toxicity: Mating performance, fertility, gestation length, and litter data.

Developmental Toxicity: Viability, and clinical signs in offspring.

Visualizations
The following diagrams illustrate key conceptual frameworks relevant to the safety assessment

of ethyl nonanoate.
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Caption: A generalized workflow for chemical safety and toxicity assessment.
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Caption: A simplified signaling pathway for skin irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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